Cas no 1558995-00-8 (Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl-)

• Product Name: Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl-
• CAS No: 1558995-00-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5275472
• Update Time: 2025-10-29

Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl-

• Inchi： 1S/C11H23NO/c1-4-10(3,8-12)11(13)7-5-6-9(11)2/h9,13H,4-8,12H2,1-3H3
• InChI Key： ZCIDAKQYQMFOEB-UHFFFAOYSA-N
• SMILES： C1(C(CN)(C)CC)(O)CCCC1C

Additional information on Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl-

Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- (CAS No. 1558995-00-8): A Comprehensive Overview

Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- is a complex organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 1558995-00-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The detailed analysis of this molecule not only highlights its chemical characteristics but also explores its role in contemporary scientific advancements.

The molecular structure of Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- consists of a cyclopentane ring substituted with various functional groups. The presence of a secondary amine group and a tertiary butyl group makes it a versatile intermediate in organic synthesis. This configuration allows for further derivatization, making it a valuable building block in the development of more complex molecules.

In recent years, there has been a growing interest in the pharmacological properties of compounds with similar structures. Studies have shown that derivatives of cyclopentanol exhibit promising biological activities, including anti-inflammatory and analgesic effects. The amine group in particular plays a crucial role in modulating these activities by interacting with various biological targets.

One of the most intriguing aspects of Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- is its potential as a precursor for drug development. Researchers have been exploring its use in synthesizing novel therapeutic agents that target specific diseases. For instance, modifications to the cyclopentane ring can lead to compounds with enhanced binding affinity to biological receptors, improving the efficacy of drug treatments.

The synthesis of Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- involves multi-step organic reactions, typically starting from readily available precursors. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve the desired structural modifications. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

The chemical reactivity of this compound also makes it useful in material science applications. For example, it can be used to modify polymers and other materials to enhance their functional properties. This versatility underscores the importance of understanding the fundamental chemistry behind such molecules.

Recent research has also highlighted the role of Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- in drug delivery systems. By incorporating this compound into nanocarriers or liposomes, researchers aim to improve the targeted delivery of therapeutic agents. This approach could lead to more effective treatments with reduced side effects.

The environmental impact of synthesizing and using Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

In conclusion, Cyclopentanol, 1-[1-(aminomethyl)-1-methylpropyl]-2-methyl- (CAS No. 1558995-00-8) is a multifaceted compound with significant potential in pharmaceuticals and chemical research. Its unique structure and reactivity make it a valuable intermediate for drug development and material science applications. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, offering new opportunities for innovation and therapeutic breakthroughs.